Cas no 1227576-05-7 (Ethyl 2-fluoro-4-(trifluoromethyl)nicotinate)
1227576-05-7 structure
Product Name:Ethyl 2-fluoro-4-(trifluoromethyl)nicotinate
CAS No:1227576-05-7
MF:C9H7F4NO2
MW:237.150996446609
CID:4689173
Update Time:2023-08-15
Ethyl 2-fluoro-4-(trifluoromethyl)nicotinate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-fluoro-4-(trifluoromethyl)nicotinate
- Ethyl 2-fluoro-4-(trifluoromethyl)nicotinate
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- Inchi： 1S/C9H7F4NO2/c1-2-16-8(15)6-5(9(11,12)13)3-4-14-7(6)10/h3-4H,2H2,1H3
- InChI Key： WXIKSZZHKUGUNZ-UHFFFAOYSA-N
- SMILES： FC(C1C=CN=C(C=1C(=O)OCC)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 256
- Topological Polar Surface Area: 39.2
Ethyl 2-fluoro-4-(trifluoromethyl)nicotinate Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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